molecular formula C10H16O B8774789 Cyclohexanone, 2-(2-methyl-2-propenyl)- CAS No. 936-67-4

Cyclohexanone, 2-(2-methyl-2-propenyl)-

Cat. No.: B8774789
CAS No.: 936-67-4
M. Wt: 152.23 g/mol
InChI Key: JQWQZUBISFFUJF-UHFFFAOYSA-N
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Description

Cyclohexanone, 2-(2-methyl-2-propenyl)- is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclohexanone, 2-(2-methyl-2-propenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclohexanone, 2-(2-methyl-2-propenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

936-67-4

Molecular Formula

C10H16O

Molecular Weight

152.23 g/mol

IUPAC Name

2-(2-methylprop-2-enyl)cyclohexan-1-one

InChI

InChI=1S/C10H16O/c1-8(2)7-9-5-3-4-6-10(9)11/h9H,1,3-7H2,2H3

InChI Key

JQWQZUBISFFUJF-UHFFFAOYSA-N

Canonical SMILES

CC(=C)CC1CCCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture containing ethyl methallyl carbonate (1.44 g, 0.010 mole), cyclohexanone (0.98 g, 0.010 mole), 5 percent palladium on carbon (1.0 g), triphenylphosphine (0.20 g, 0.76 mmole), and tetrahyrofuran (15 ml) was refluxed under N2 for 22 hours. Gas chromatographic quantification by means of an internal standard (ethylbenzene) showed 41.6 percent of the cyclohexanone has been consumed and that the desired product, 2-methallylcyclohexanone was formed in 49.2 yield based on unrecovered cyclohexanone. Preparative gas chromatography of the crude mixture gave a pure sample of the product whose structure was confirmed by infrared and nuclear magnetic resonance spectroscopy.
Quantity
1.44 g
Type
reactant
Reaction Step One
Quantity
0.98 g
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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